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Compound of Interest

Compound Name: 1H-imidazole-4,5-dicarbaldehyde
Cat. No.: B12984123
Get Quote

Executive Summary

4,5-Diformylimidazole (DFI) is a high-energy heterocyclic building block primarily used in the
synthesis of Covalent Organic Frameworks (COFs) and Metal-Organic Frameworks (MOFs).
Unlike its thermodynamically stable oxidation product, imidazole-4,5-dicarboxylic acid, DFI is
metastable under ambient conditions. It exhibits significant sensitivity to oxidative stress and
nucleophilic attack (including self-condensation).

Critical Stability Alert: DFI should be treated as a labile intermediate rather than a shelf-stable
reagent. Long-term storage without controlled conditions (inert atmosphere, < -20°C) will result
in degradation to carboxylic acids or insoluble oligomers.

Chemical Identity & Physicochemical Context[1][2]
[31[4][5][6][7][8][9]
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Property Data Notes
1H-Imidazole-4,5- ) o
IUPAC Name ] Also: 4,5-bis(formyl)imidazole
dicarbaldehyde
] ] Note: CAS 570-22-9 refers to
CAS Number 3034-50-2 (Generic for isomer)

the stable dicarboxylic acid.

Molecular Formula

CsHaN202

MW: 124.10 g/mol

Physical State

Pale yellow to tan solid

Darkens upon

oxidation/polymerization.

Solubility

DMSO, DMF, MeOH
(sparingly)

Poor solubility in non-polar

solvents; reacts with water.

pKa (est)

~3.5 (N-H deprotonation)

Acidity enhanced by electron-

withdrawing formyl groups.

Stability Profile Analysis

Oxidative Instability (Air Sensitivity)

The electron-deficient imidazole ring renders the formyl groups highly susceptible to

autoxidation. Upon exposure to atmospheric oxygen, DFI rapidly oxidizes to imidazole-4,5-

dicarboxylic acid.

 Indicator: Transformation from a yellow/tan solid to a white powder (the acid) or a brown gum

(decomposition).

e Mechanism: Radical chain reaction typical of aldehydes, accelerated by the acidic N-H

proton which can catalyze defect formation.

Thermal & Photostability

o Thermal: DFI is thermally labile. While the dicarboxylic acid melts/decomposes at >280°C,

the dialdehyde can undergo decarbonylation or polymerization at temperatures as low as

60-80°C.

e Light: The conjugated
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-system makes it UV-active. Prolonged exposure to ambient light can induce radical
formation, accelerating oxidation.

Hydrolytic & Solvent Stability

e Hydration: In aqueous media, the electron-withdrawing nitrogen atoms activate the carbonyl
carbons, favoring the formation of gem-diols (hydrates). This equilibrium complicates
purification and storage.

e Condensation Risk: DFI contains both a nucleophile (amine N-H) and electrophiles
(aldehydes). In concentrated solution or the solid state, it is prone to self-condensation
(aldol-type or Schiff base formation), leading to insoluble oligomers.

Degradation Pathways

The following diagram illustrates the three primary degradation routes: Oxidation (to acid),
Cannizzaro Disproportionation (base-catalyzed), and Oligomerization.
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Figure 1: Primary degradation pathways of 4,5-diformylimidazole under ambient conditions.

Handling & Storage Protocols
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To maintain the integrity of DFI for COF/MOF synthesis, strict adherence to the following
protocol is required.

Storage Conditions

Parameter Requirement Rationale

Argon or Nitrogen (Glovebox Prevents autoxidation to
Atmosphere ] ]

preferred) carboxylic acid.

Inhibits self-condensation and

Temperature -20°C (Freezer) ]
thermal degradation.
_ Amber vial, Parafilm/Teflon Blocks UV light and moisture
Container )
sealed ingress.
) Solutions in DMSO/DMF
State Solid (Dry)

degrade within hours/days.

Handling Workflow

o Equilibration: Allow the cold container to reach room temperature inside a desiccator or
glovebox before opening to prevent water condensation.

¢ Solvent Selection: Use anhydrous solvents (DMF, DMSO, Mesitylene/Dioxane) for reactions.
Avoid protic solvents (water, alcohols) unless the reaction consumes the aldehyde
immediately.

« In Situ Generation: Due to instability, it is often recommended to synthesize DFI immediately
prior to use via oxidation of 4,5-bis(hydroxymethyl)imidazole (using MnOz or Swern
conditions), rather than storing bulk quantities.

Analytical Monitoring
Before committing DFI to a synthesis, verify its purity using these checkpoints:

e 1H NMR (DMSO-ds):

o Target Signal: Distinct singlet for aldehyde protons (-CHO) at ~9.8—-10.0 ppm.
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o Impurity Signal: Broad peaks at 12.0+ ppm indicate carboxylic acid formation.

o Impurity Signal: Loss of symmetry or multiplet signals suggests oligomerization.

Visual Inspection:

o Pass: Pale yellow/tan crystalline solid.

o Fail: Dark brown sticky solid (polymerized) or white powder (fully oxidized acid).
Solubility Test:

o DFI should dissolve completely in warm DMSO. Insoluble residue indicates
polymerization.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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